Cas no 2248186-66-3 ((2R)-2-(1,3-Dioxan-2-yl)propan-1-ol)

• Product Name: (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol
• CAS No: 2248186-66-3
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 5902652
• PubChem ID: 137937959
• Update Time: 2025-10-29

(2R)-2-(1,3-Dioxan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol
• 2248186-66-3
• EN300-6507589

• Inchi： 1S/C7H14O3/c1-6(5-8)7-9-3-2-4-10-7/h6-8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： COWADQXDAMPEIB-ZCFIWIBFSA-N
• SMILES： O1CCCOC1[C@H](C)CO

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol

Introduction to (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol (CAS No. 2248186-66-3)

(2R)-2-(1,3-Dioxan-2-yl)propan-1-ol (CAS No. 2248186-66-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its chiral center and the presence of a dioxane ring, which imparts specific chemical and biological activities.

The chiral nature of (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol makes it a valuable building block in the synthesis of enantiomerically pure compounds, which are essential in pharmaceutical research. The ability to control the stereochemistry of intermediates and final products is crucial for developing drugs with high efficacy and reduced side effects. Recent studies have highlighted the importance of chiral compounds in drug discovery, particularly in the development of new treatments for various diseases.

In terms of its chemical structure, (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol consists of a propyl alcohol moiety attached to a dioxane ring. The dioxane ring is a six-membered cyclic ether that provides stability and rigidity to the molecule, which can influence its reactivity and biological activity. The presence of the hydroxyl group on the propyl chain adds polarity and hydrogen bonding capabilities, making this compound versatile in various synthetic transformations.

The synthesis of (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol typically involves several steps, including the formation of the dioxane ring and the introduction of the chiral center. One common approach is to use a chiral auxiliary or catalyst to ensure the desired stereochemistry. For example, asymmetric synthesis methods such as catalytic asymmetric epoxidation or dihydroxylation can be employed to achieve high enantioselectivity. These methods have been refined over the years to improve yields and reduce costs, making them more accessible for large-scale production.

In medicinal chemistry, (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol has shown promise as an intermediate in the synthesis of bioactive molecules. Its unique structure allows it to serve as a scaffold for various functional groups that can modulate biological targets. For instance, recent research has explored its use in the development of inhibitors for specific enzymes involved in disease pathways. The ability to fine-tune the properties of these inhibitors through structural modifications is a key advantage of using chiral building blocks like (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol.

Beyond its role in drug discovery, (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol has also found applications in other areas of chemistry. In materials science, it can be used as a precursor for the synthesis of polymers with controlled stereochemistry. These polymers have potential uses in advanced materials such as coatings, adhesives, and biomedical devices. The controlled stereochemistry can influence properties such as mechanical strength, thermal stability, and biocompatibility.

From an environmental perspective, the synthesis and use of chiral compounds like (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol are increasingly being evaluated for their sustainability. Green chemistry principles emphasize the use of environmentally friendly solvents and catalysts, as well as processes that minimize waste and energy consumption. Recent advancements in catalysis have led to more sustainable methods for synthesizing chiral compounds, which align with these principles.

In conclusion, (2R)-2-(1,3-Dioxan-2-yl)propan-1-ol (CAS No. 2248186-66-3) is a versatile chiral compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an important building block for synthetic transformations and drug discovery. Ongoing research continues to uncover new applications and improve synthetic methods, ensuring that this compound remains at the forefront of scientific innovation.